3-(4-(Methylsulfonyl)phenyl)-1,2,4-thiadiazol-5-amine

• Molecular Formula: C9H9N3O2S2
• Molecular Weight: 255.3 g/mol
• IUPAC Name: 3-(4-methylsulfonylphenyl)-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C9H9N3O2S2/c1-16(13,14)7-4-2-6(3-5-7)8-11-9(10)15-12-8/h2-5H,1H3,(H2,10,11,12)
• InChI Key: MFNALFNBHPJFQV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=NSC(=N2)N

Description

3-(4-(Methylsulfonyl)phenyl)-1,2,4-thiadiazol-5-amine is a useful research compound. Its molecular formula is C9H9N3O2S2 and its molecular weight is 255.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 3-(4-(methylsulfonyl)phenyl)-1,2,4-thiadiazol-5-ylcarbamate (1.57 g, 4.42 mmol) in DCM (20 mL) was added anisol (0.50 mL) and TFA (10 mL). The reaction mixture was stirred at room temperature for 6 h and concentrated. The solid was suspended in saturated NaHCO3 (˜200 mL) and stirred for 30 min. The solid was collected by filtration, washed with water (˜500 mL) followed by hexanes (˜50 mL), and dried under high vacuum to give 3-(4-(methylsulfonyl)phenyl)-1,2,4-thiadiazol-5-amine.